Cas no 326808-43-9 (1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME)

• Product Name: 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME
• CAS No: 326808-43-9
• MF: C₁₄H₁₀ClF₃N₂O
• MW: 314.690212726593
• CID: 5269601
• Update Time: 2025-07-21

1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME
• (Z)-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}(1-phenylethylidene)amine
• Ethanone, 1-phenyl-, O-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxime
• (Z)-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-1-phenylethanimine

• Inchi： 1S/C14H10ClF3N2O/c1-9(10-5-3-2-4-6-10)20-21-13-12(15)7-11(8-19-13)14(16,17)18/h2-8H,1H3/b20-9-
• InChI Key： OQQSJWJZQZKKSY-UKWGHVSLSA-N
• SMILES： ClC1C(=NC=C(C(F)(F)F)C=1)O/N=C(/C)\C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 4.5
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME

Introduction to 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME (CAS No. 326808-43-9)

1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME, identified by the Chemical Abstracts Service Number (CAS No.) 326808-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxime derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME consists of a phenyl group attached to a ketone moiety, which is further modified by an oxime group linked to a pyridine ring. The pyridine ring itself is substituted with a 3-chloro group at the 5-position and a trifluoromethyl group at the 2-position. These substituents significantly influence the electronic properties and reactivity of the molecule, making it an interesting subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. Oxime derivatives have been particularly studied for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The presence of both chloro and trifluoromethyl substituents in 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME suggests that it may possess enhanced bioavailability and metabolic stability, which are critical factors for drug efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The combination of a phenyl ring, a ketone group, and an oxime moiety provides multiple sites for interaction with biological targets. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity by stabilizing negative charge distributions in transition states during enzyme-catalyzed reactions.

Recent studies have demonstrated that oxime derivatives can act as potent inhibitors of various enzymes involved in disease pathways. For instance, some oximes have been shown to inhibit acetylcholinesterase, an enzyme implicated in Alzheimer's disease, by forming covalent bonds with the active site. Similarly, other oximes have demonstrated antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. Given these findings, 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME may exhibit similar biological activities and could be explored as a potential therapeutic agent.

The synthesis of this compound involves multiple steps, including condensation reactions to form the oxime group and functional group transformations to introduce the chloro and trifluoromethyl substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of carefully designed synthetic routes in producing complex molecules like this one.

In terms of pharmacological evaluation, 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME has been tested for its interactions with various biological targets. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. Further preclinical studies are warranted to fully elucidate its pharmacological profile and potential therapeutic applications.

The structural diversity offered by this compound makes it an attractive scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific disease pathways more effectively. This approach leverages computational modeling techniques such as molecular docking and quantum mechanics simulations to predict how changes in structure will affect binding affinity and selectivity.

From an industrial perspective, the production of 1-PHENYL-1-ETHANONE O-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXIME on a large scale presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness while maintaining high purity standards required for pharmaceutical applications. Additionally, process optimization techniques such as continuous flow chemistry may be employed to enhance scalability without compromising yield or quality.

The environmental impact of synthesizing such complex molecules cannot be overlooked either. Green chemistry principles are increasingly being applied to develop more sustainable synthetic methods that minimize waste generation and reduce reliance on hazardous reagents or solvents. By incorporating these principles into drug discovery programs early on—rather than attempting retroactive modifications later—researchers can create more environmentally friendly processes from inception.

In conclusion,1-PHENYL-1-ETHANONE O-[3-Chloro - 5 - (Trifluoromethyl) - 2 - Pyridinyl]oxime (CAS No . 326808 - 43 - 9) represents an exciting frontier in medicinal chemistry with significant potential for developing new therapeutic agents . Its unique structural features , coupled with promising preliminary biological data , make it worthy of further investigation through both laboratory experimentation , computational modeling ,and clinical trials . As research continues into this fascinating compound , we may uncover novel treatments for some debilitating diseases affecting millions worldwide today .